Cas no 1367714-36-0 (5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1367714-36-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD21894116
• CID: 5150108
• Update Time: 2026-03-03

5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(2,3,5,6-tetramethylphenyl)-

• MDL： MFCD21894116
• Inchi： 1S/C14H16N2O2/c1-7-5-8(2)10(4)13(9(7)3)11-6-12(14(17)18)16-15-11/h5-6H,1-4H3,(H,15,16)(H,17,18)
• InChI Key： FLAPIRAFFQXPIH-UHFFFAOYSA-N
• SMILES： N1C(C2=C(C)C(C)=CC(C)=C2C)=CC(C(O)=O)=N1

5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid

5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid: A Comprehensive Overview

The compound 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1367714-36-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a pyrazole ring substituted with a carboxylic acid group at position 3 and a tetramethylphenyl group at position 5. This combination of functional groups imparts the compound with interesting chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for drug-receptor interactions. The presence of the tetramethylphenyl group further enhances the molecule's stability and lipophilicity, making it a promising candidate for various biological assays. Researchers have explored the potential of this compound in anti-inflammatory, antitumor, and antimicrobial activities. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibited significant inhibitory effects on cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

The synthesis of 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid involves a multi-step process that combines aromatic substitution and cyclization reactions. The starting material typically involves a substituted benzene ring with methyl groups at specific positions. The introduction of the pyrazole ring is achieved through condensation reactions involving carbonyl compounds and ammonia derivatives. The carboxylic acid group is introduced via oxidation or direct synthesis methods. Recent advancements in catalytic processes have enabled higher yields and improved purity levels in the synthesis of this compound.

In terms of applications, this compound has shown potential in the development of novel drugs targeting various therapeutic areas. Its structural versatility allows for further modifications to enhance bioavailability and efficacy. For example, researchers have explored the use of this compound as a scaffold for developing inhibitors against protein kinases involved in cancer progression. Additionally, its lipophilic nature makes it suitable for use in drug delivery systems where controlled release is desired.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid is crucial for its safe handling and disposal. Studies have indicated that the compound undergoes biodegradation under specific microbial conditions; however, further research is required to assess its long-term impact on ecosystems.

In conclusion, 5-(2,3,5,6-Tetramethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No.: 1367714-36-0) represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development in pharmaceuticals and materials science.